Cas no 172478-04-5 (1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one)

1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one is a pyrrolidine-derived compound featuring a methylamino substituent at the 3-position and a propan-1-one moiety at the 1-position. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate for bioactive molecules. The presence of both amine and ketone functional groups allows for further derivatization, enabling the synthesis of diverse heterocyclic frameworks. Its pyrrolidine core contributes to conformational rigidity, potentially enhancing binding affinity in target interactions. The compound is of interest in the development of pharmacologically active agents, particularly those targeting central nervous system (CNS) disorders or acting as enzyme inhibitors. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one structure
172478-04-5 structure
Product Name:1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one
CAS No:172478-04-5
MF:C8H16N2O
MW:156.225441932678
CID:1095172
PubChem ID:68102039
Update Time:2025-05-20

1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one
    • SCHEMBL10304324
    • 172478-04-5
    • AKOS017531844
    • Inchi: 1S/C8H16N2O/c1-3-8(11)10-5-4-7(6-10)9-2/h7,9H,3-6H2,1-2H3
    • InChI Key: XLFKWUCDCJXXEI-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1CCC(C1)NC

Computed Properties

  • Exact Mass: 156.126263138g/mol
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 32.3Ų

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1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one Related Literature

Additional information on 1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one

Introduction to 1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one (CAS No. 172478-04-5)

1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one (CAS No. 172478-04-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of cyclic secondary amines, specifically pyrrolidine derivatives, which are known for their versatility in various chemical reactions and biological activities.

The molecular structure of 1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one consists of a pyrrolidine ring substituted with a methylamino group at the 3-position and a propanone moiety at the 1-position. This arrangement imparts the compound with distinct electronic and steric properties, making it an interesting subject for both academic research and industrial applications. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of drug discovery.

One of the most notable aspects of CAS No. 172478-04-5 is its ability to act as a precursor or intermediate in the synthesis of more complex organic compounds. For instance, researchers have utilized this compound as a building block in the construction of bioactive molecules with potential therapeutic applications. Its reactivity under various reaction conditions, such as nucleophilic addition or cyclization reactions, has been extensively studied, providing valuable insights into its chemical behavior.

Recent advancements in synthetic chemistry have further enhanced our understanding of 1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one's properties. For example, studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The compound's ability to undergo ring-opening reactions under specific conditions has opened new avenues for its application in drug design.

In addition to its synthetic applications, CAS No. 172478-04-5 has shown promise in biological systems. Preclinical studies have indicated that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound for drug development. However, further research is required to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-(3-(Methylamino)pyrrolidin-1-yl)propan-1-one involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives followed by functionalization at specific positions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

From an environmental standpoint, understanding the degradation pathways and ecological impact of CAS No. 172478-04-5 is crucial for ensuring sustainable practices in its production and use. Studies on its biodegradation under various environmental conditions are ongoing, with preliminary results suggesting that it undergoes microbial degradation under aerobic conditions.

In conclusion, 1-(3-(Methylamino)pyrrolidin-1-yllpropanone (CAS No. 172478

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